Cas no 400076-93-9 (2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide)

• Product Name: 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide
• CAS No: 400076-93-9
• MF: C₁₉H₂₂ClN₃O
• MW: 343.85
• CID: 6786360
• PubChem ID: 2768761
• Update Time: 2025-06-08

2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005079980
• 400076-93-9
• 2-chloro-N-[2-(4-methylpiperazino)phenyl]-2-phenylacetamide
• 12G-345S
• 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide

• Inchi： 1S/C19H22ClN3O/c1-22-11-13-23(14-12-22)17-10-6-5-9-16(17)21-19(24)18(20)15-7-3-2-4-8-15/h2-10,18H,11-14H2,1H3,(H,21,24)
• InChI Key： IPCPEIMNVATWDY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C(NC1=CC=CC=C1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide

Introduction to 2-Chloro-N-[2-(4-Methylpiperazin-1-yl)phenyl]-2-Phenylacetamide (CAS No. 400076-93-9)

2-Chloro-N-[2-(4-Methylpiperazin-1-yl)phenyl]-2-phenylacetamide, with the CAS number 400076-93-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl ring, a piperazine moiety, and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide is represented by the formula C₁₉H₂₃ClN₂O. The presence of the chloro group and the methylated piperazine ring imparts specific pharmacological properties, making it a valuable candidate for various research studies. Recent advancements in synthetic methods have facilitated the efficient production of this compound, enabling researchers to explore its potential in greater depth.

In the context of medicinal chemistry, 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide has been investigated for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with receptors involved in neurotransmission and signal transduction. Studies have shown that this compound can selectively bind to specific receptors, potentially modulating their activity and influencing cellular responses.

Recent research has highlighted the potential of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain types of neurodegenerative diseases. The mechanism of action involves the modulation of ion channels and receptors that are implicated in neuronal function and survival.

Beyond its neurological applications, 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that it may have potential as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly suitable for targeting central nervous system (CNS) disorders.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the compound's pharmacokinetics and safety in healthy volunteers.

The development of 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide as a therapeutic agent is part of a broader effort to discover novel compounds with improved pharmacological properties. Advances in computational chemistry and high-throughput screening technologies have played a crucial role in identifying promising lead compounds like this one. These technologies enable researchers to rapidly screen large libraries of molecules for their biological activity and optimize their structures for enhanced potency and selectivity.

In conclusion, 2-chloro-N-[2-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide (CAS No. 400076-93-9) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, this compound may pave the way for innovative treatments in the fields of neurology and oncology.